1-(Chloromethyl)-4-phenoxybenzene
Cat. No. B1362864
Key on ui cas rn:
4039-92-3
M. Wt: 218.68 g/mol
InChI Key: IATNZRYVIRYKDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:35]([Cl:36])([Cl:37])([Cl:38])[Cl:39].[O:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[c:8]1[cH:9][cH:10][c:11]([CH2:14][OH:15])[cH:12][cH:13]1.[c:16]1([P:17]([c:18]2[cH:19][cH:20][cH:21][cH:22][cH:23]2)[c:24]2[cH:25][cH:26][cH:27][cH:28][cH:29]2)[cH:30][cH:31][cH:32][cH:33][cH:34]1>>[O:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[c:8]1[cH:9][cH:10][c:11]([CH2:14][Cl:36])[cH:12][cH:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
ClC(Cl)(Cl)Cl
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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OCc1ccc(Oc2ccccc2)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
c1ccc(P(c2ccccc2)c2ccccc2)cc1
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Outcomes
Product
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Name
|
|
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Type
|
product
|
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Smiles
|
ClCc1ccc(Oc2ccccc2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
